Cas no 139326-51-5 (Acetic acid, [(2-nitrophenyl)sulfonyl]-, 1-methylethyl ester)

Acetic acid, [(2-nitrophenyl)sulfonyl]-, 1-methylethyl ester structure
139326-51-5 structure
Product Name:Acetic acid, [(2-nitrophenyl)sulfonyl]-, 1-methylethyl ester
CAS No:139326-51-5
MF:C11H13NO6S
MW:287.28902220726
CID:1266965
PubChem ID:1528246
Update Time:2025-04-20

Acetic acid, [(2-nitrophenyl)sulfonyl]-, 1-methylethyl ester Chemical and Physical Properties

Names and Identifiers

    • Acetic acid, [(2-nitrophenyl)sulfonyl]-, 1-methylethyl ester
    • propan-2-yl 2-(2-nitrophenyl)sulfonylacetate
    • 139326-51-5
    • AKOS003633922
    • DTXSID50876419
    • 2-Nitrophenylsulfonyl-acetic acid, isopropyl est
    • Acetic acid, ((2-nitrophenyl)sulfonyl)-, 1-methylethyl ester
    • Inchi: 1S/C11H13NO6S/c1-8(2)18-11(13)7-19(16,17)10-6-4-3-5-9(10)12(14)15/h3-6,8H,7H2,1-2H3
    • InChI Key: MZPGECUKILUQTA-UHFFFAOYSA-N
    • SMILES: S(C1C=CC=CC=1[N+](=O)[O-])(CC(=O)OC(C)C)(=O)=O

Computed Properties

  • Exact Mass: 287.04639
  • Monoisotopic Mass: 287.046
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 5
  • Complexity: 433
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 115Ų

Experimental Properties

  • PSA: 103.58
Recommended suppliers
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited